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Compound of Interest

Compound Name: 2-Bromo-6-fluorobenzaldehyde

Cat. No.: B104081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe handling and disposal of chemical reagents are paramount in a laboratory setting.

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-6-fluorobenzaldehyde, ensuring the protection of personnel and the environment.

Key Safety and Physical Data
Below is a summary of the key quantitative data for 2-Bromo-6-fluorobenzaldehyde.

Adherence to these parameters is critical for safe handling.

Property Value

Melting Point 43-47 °C

Flash Point > 110 °C (> 230 °F) - closed cup

GHS Hazard Classifications

Acute Toxicity 4 (Oral), Skin Irritation 2, Eye

Irritation 2, Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory system)[1][2]

Disposal Protocol
Proper disposal of 2-Bromo-6-fluorobenzaldehyde must be carried out in accordance with

institutional guidelines and local regulations. The following is a general step-by-step procedure.
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1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate PPE to minimize exposure risks.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.

Skin Protection: Wear chemically impermeable gloves and protective clothing. Fire/flame

resistant clothing is also recommended.

Respiratory Protection: Use only in a well-ventilated area. If exposure limits are at risk of

being exceeded or if irritation is experienced, a full-face respirator should be used.

2. Spill Management and Collection: In the event of a spill, follow these procedures to safely

contain and collect the material.

Ventilation and Ignition Sources: Ensure the area is well-ventilated. Remove all sources of

ignition and use spark-proof tools and explosion-proof equipment.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or waterways.[3][4]

Collection: For solid material, sweep up and avoid generating dust.[1] Where practical, use

vacuum equipment for collection. Place the collected material into a suitable, closed, and

properly labeled container for disposal.[1][3]

3. Waste Disposal: The final disposal of 2-Bromo-6-fluorobenzaldehyde and its contaminated

packaging must be handled by licensed professionals.

Chemical Waste: The material should be disposed of at a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing.[3] Do not discharge into sewer

systems.[3]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent).[3] The rinsed

packaging can then be offered for recycling or reconditioning. Alternatively, puncture the

packaging to render it unusable for other purposes and dispose of it in a sanitary landfill.

Combustible packaging materials may be disposed of via controlled incineration with flue gas

scrubbing.[3]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-6-
fluorobenzaldehyde.
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Caption: Disposal workflow for 2-Bromo-6-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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